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Compound of Interest

Compound Name: Nitromide

Cat. No.: B1662146 Get Quote

A notable scarcity of recent, peer-reviewed data on the efficacy of nitromide against various

Eimeria species precludes a direct and robust comparison with currently prevalent anticoccidial

drugs. The available literature primarily consists of older studies, often referencing the related

compound dinitolmide (zoalene), and lacks the quantitative rigor required for a modern

comparative analysis. This guide, therefore, addresses the pressing need for objective data by

focusing on a comprehensive comparison of three widely documented anticoccidial agents:

amprolium, diclazuril, and toltrazuril. The information presented herein is intended for

researchers, scientists, and drug development professionals to facilitate informed decisions in

the ongoing effort to control avian coccidiosis.

Overview of Compared Anticoccidial Agents
Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

remains a significant economic burden on the poultry industry.[1] Control of this disease heavily

relies on the use of in-feed anticoccidial drugs. The following sections will delve into the

efficacy, mechanisms of action, and experimental validation of amprolium, diclazuril, and

toltrazuril.

Amprolium is a synthetic coccidiostat introduced in the 1960s.[1] It is a structural analogue of

thiamine (vitamin B1) and its primary mechanism of action is the competitive inhibition of

thiamine uptake by Eimeria parasites.[2][3][4] This disruption of a crucial metabolic pathway

makes it an effective agent against coccidiosis.
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Diclazuril is a benzene-acetonitrile derivative belonging to the triazine class of compounds.[5]

[6] It is a potent, broad-spectrum anticoccidial that is effective at very low concentrations.[7]

Diclazuril acts on various intracellular stages of the parasite's life cycle, leading to the

degeneration of schizonts and gamonts.[6]

Toltrazuril, another triazine derivative, is also a highly effective, broad-spectrum anticoccidial

agent.[8] It targets all intracellular developmental stages of coccidia, including both schizogony

and gametogony.[8][9] Its mode of action involves disrupting the parasite's respiratory chain

and enzymes involved in pyrimidine synthesis.[10]

Quantitative Efficacy Data
The following tables summarize the efficacy of amprolium, diclazuril, and toltrazuril against key

Eimeria species affecting poultry. The data is derived from various experimental studies and is

presented to allow for a comparative assessment of their performance.

Table 1: Efficacy of Amprolium against Eimeria Species
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Eimeria Species Dosage
Key Efficacy
Parameters

Reference

Mixed Eimeria isolates 125 ppm in feed

Significantly reduced

FCR (1.88 to 1.65)

and increased ADG

(41.2 g to 46.7 g)

compared to infected,

untreated controls.

[1]

E. tenella 1 g/L in water

Showed efficacy,

ranking second to

toltrazuril in a

comparative study

based on a global

index of performance

parameters.

[11]

E. tenella
240 ppm in drinking

water

Better efficacy in

moderate infection

compared to heavy

infection.

Coccidiostatic effect

observed.

[12][13]

Table 2: Efficacy of Diclazuril against Eimeria Species
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Eimeria Species Dosage
Key Efficacy
Parameters

Reference

E. acervulina, E.

maxima, E. tenella

(mixed)

1 ppm in feed

Highly efficacious in

shuttle programs;

significantly reduced

lesion scores

compared to

unmedicated controls.

[14]

E. tenella, E.

acervulina, E.

necatrix, E. brunetti,

E. maxima, E. mitis

0.5, 1, 5, 10 ppm in

feed

Highly active against

all species, improving

weight gain and

suppressing mortality,

dropping scores, and

oocyst counts.

[7]

E. adenoeides, E.

meleagrimitis, E.

gallopavonis (turkeys)

0.5, 1.0, 1.5 ppm in

feed

Highly efficacious

against all three

species, with 1.0 ppm

showing significant

improvement in

dropping scores and

weight gains over 0.5

ppm.

[15]

E. tenella, E.

acervulina, E. necatrix

(mixed)

1 ml (1%) / 4L drinking

water (treatment)

Significant

improvement in body

weight gain, reduction

in oocyst count, lesion

score, and mortality

rate compared to

infected, non-

medicated groups.

[16]

Table 3: Efficacy of Toltrazuril against Eimeria Species
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Eimeria Species Dosage
Key Efficacy
Parameters

Reference

E. tenella
37.5, 75, 150 ppm in

drinking water

Highly efficacious;

improved bodyweight

gain and survival, and

significantly reduced

intestinal lesions, fecal

scores, and oocyst

shedding.

[17]

E. tenella 25 mg/L in water

Ranked as the most

effective among five

tested anticoccidials

based on a global

index of performance

parameters.

[11]

E. tenella, E. brunetti

(mixed)

75 ppm in drinking

water (for 8h on 2

consecutive days)

Early treatment (up to

36h post-infection)

effectively protected

against coccidiosis

and secondary

necrotic enteritis, with

no mortality.

[18][19]

E. tenella
25 ppm in drinking

water

Prevented oocyst

excretion and resulted

in better body weight

gain and feed

efficiency than

uninfected birds.

Coccidiocidal effect

observed.

[12][13]

Experimental Protocols
The evaluation of anticoccidial drug efficacy relies on standardized in vivo challenge studies. A

general experimental workflow is outlined below.
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General In Vivo Anticoccidial Sensitivity Testing
Protocol

Animal Model: Day-old broiler chicks of a commercial strain are typically used.[20] The birds

are raised in a coccidia-free environment to ensure they are naive to infection.[11]

Housing: Birds are housed in battery cages or floor pens, depending on the study's

objectives.[14][20]

Diet: A standard basal diet, free of any anticoccidial agents, is provided to all groups.[20] The

test drug is incorporated into the feed of the treatment groups at specified concentrations.

[20]

Experimental Groups: A typical study includes:

Uninfected, Unmedicated Control (UUC)

Infected, Unmedicated Control (IUC)

Infected, Medicated (Treatment groups with different drug concentrations)[21]

Infection: At a specified age (e.g., 14 days), birds in the infected groups are orally inoculated

with a known number of sporulated oocysts of one or more Eimeria species.[11][22]

Data Collection:

Performance Parameters: Body weight gain and feed conversion ratio are monitored

throughout the experiment.[11]

Parasitological Parameters: Oocyst shedding in the feces is quantified at specific days

post-infection using techniques like the McMaster method.[21]

Pathological Assessment: At the end of the study (typically 6-7 days post-infection), birds

are euthanized, and intestinal lesion scoring is performed to assess the severity of

damage caused by the parasite.[21][22]

Mortality: Daily records of mortality are maintained.[11]
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Statistical Analysis: The collected data are statistically analyzed to determine the significance

of the differences between the treatment groups and the controls.[11]

Visualizing Mechanisms and Workflows
Signaling Pathways and Mechanisms of Action
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Caption: Mechanisms of action for Amprolium and Triazine anticoccidials.

Experimental Workflow for Anticoccidial Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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